![molecular formula C8H13FN2O3 B2521853 3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5.5]undecan-9-one CAS No. 2253633-01-9](/img/structure/B2521853.png)
3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5.5]undecan-9-one
Overview
Description
3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5.5]undecan-9-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a spirocyclic compound that consists of a diazaspiro ring and a fluoromethyl group. This compound has been synthesized using various methods, and its potential applications in scientific research have been explored extensively.
Scientific Research Applications
Anticancer Properties
The synthesis of 3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5.5]undecan-9-one involves a spirocyclic structure, which may exhibit promising anticancer effects. Researchers have explored its impact on abnormal cellular proliferation, making it a potential candidate for cancer therapy .
Mechanism of Action
Target of Action
The primary target of 3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5Similar compounds have been found to target the mettl3/mettl14 protein complex , which is a key player in a variety of diseases including several types of cancer, type 2 diabetes, and viral infections .
Mode of Action
The exact mode of action of 3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5Related compounds have been shown to act as antagonists, binding specifically to their targets and inhibiting their function .
Biochemical Pathways
The biochemical pathways affected by 3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5The mettl3/mettl14 protein complex, which is targeted by similar compounds, is part of the m6a regulation machinery . This suggests that 3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5.5]undecan-9-one may affect pathways related to RNA modification and gene expression regulation.
Pharmacokinetics
The pharmacokinetic properties of 3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5Similar compounds have been reported to have favorable adme (absorption, distribution, metabolism, and excretion) properties . These properties were taken into account during the optimization of these compounds, suggesting that they may have good bioavailability .
Result of Action
The specific molecular and cellular effects of 3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5Similar compounds have been shown to reduce the m6a/a level of polyadenylated rna in certain cell lines , suggesting that 3-(Fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5.5]undecan-9-one may have similar effects.
properties
IUPAC Name |
3-(fluoromethyl)-4,8-dioxa-1,10-diazaspiro[5.5]undecan-9-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13FN2O3/c9-1-6-2-11-8(4-13-6)3-10-7(12)14-5-8/h6,11H,1-5H2,(H,10,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWLAJKFOTGXMQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2(N1)CNC(=O)OC2)CF |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 2-{[(4-methylphenyl)sulfonyl]methyl}-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate](/img/structure/B2521771.png)
![methyl 2,5-dioxo-2,5,6,7-tetrahydro-1H-cyclopenta[b]pyridine-3-carboxylate](/img/structure/B2521774.png)
![2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)thiophene-3-carboxamide](/img/structure/B2521777.png)
![N-(2,4-difluorophenyl)-2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide](/img/structure/B2521778.png)
![4-{[(2,5-Dichlorophenyl)sulfanyl]methyl}-1-[(4-methylphenyl)sulfanyl]-2-nitrobenzene](/img/structure/B2521783.png)
![2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(furan-2-ylmethyl)acetamide dioxalate](/img/structure/B2521787.png)
![2-(2-methylbenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide](/img/structure/B2521789.png)
![(1r,4s,5s)-Rel-2-boc-2-azabicyclo[2.1.1]hexane-5-carboxylic acid](/img/structure/B2521791.png)
